Benzo[d]thiazol-2-yl(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)methanone

• IUPAC Name: [4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl]-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methanone
• InChI: InChI=1S/C20H21N5O2S/c26-19(14-13-21-25-8-4-3-6-16(14)25)23-9-11-24(12-10-23)20(27)18-22-15-5-1-2-7-17(15)28-18/h1-2,5,7,13H,3-4,6,8-12H2
• InChI Key: XVRABQIGJAGVDU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)C(=O)N3CCN(CC3)C(=O)C4=NC5=CC=CC=C5S4)C1
• Molecular Formula: C20H21N5O2S
• Molecular Weight: 395.5 g/mol

Description

“Benzo[d]thiazol-2-yl(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)methanone” is a complex organic compound. It is a derivative of benzothiazole, which is a heterocyclic compound with diverse applications, particularly in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as the compound , can be achieved through various synthetic pathways. These include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques, including IR, 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions. For instance, they can be acetylated in the presence of a base, followed by nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined using various analytical techniques. For instance, the melting point can be determined experimentally, and the IR spectrum can provide information about the functional groups present in the molecule.

Scientific Research Applications

Anti-Tubercular Activity

• . These molecules were tested in vitro and in vivo against Mycobacterium tuberculosis .

Topoisomerase I Inhibition

• .

Quorum-Sensing Inhibition

• .

Bioactive Moiety in Various Molecules

• .

Protein-Ligand Interaction Studies

• .

Synthetic Pathways and Mechanism of Resistance

• .

These applications highlight the diverse potential of Benzo[d]thiazol-2-yl(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl)methanone in medicinal chemistry and drug discovery. Researchers continue to explore its properties and applications, aiming to improve human health and combat diseases.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available data, benzothiazole derivatives have been found to exhibit potent activity against M. tuberculosis. They have also been studied for their anti-inflammatory properties.